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Compound of Interest

Compound Name: Nemorensine

Cat. No.: B1221243

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of

nemorosone in mice, focusing on its application in preclinical cancer research. While

nemorosone shows promise in anti-inflammatory and neuroprotective contexts, current in vivo

data is most robust in oncology models. The following protocols and data are intended to

facilitate further research and drug development efforts.

Anti-Cancer Activity: Pancreatic Cancer Xenograft
Model
Nemorosone has demonstrated significant anti-tumor activity in a pancreatic cancer xenograft

model, leading to the complete abrogation of tumor growth.

Data Presentation
Table 1: Efficacy of Nemorosone in a Pancreatic Cancer Xenograft Model
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Parameter
Nemorosone (50
mg/kg/day, i.p.)

Gemcitabine (120
mg/kg)

Vehicle Control

Tumor Volume

Change

Complete abrogation

of tumor growth

Significant tumor

growth inhibition

5-fold increase in

tumor volume

Effect on Proliferation

(Ki-67 staining)

Reduced number of

proliferating cells
Not Reported

High number of

proliferating cells

Effect on Apoptosis

(Caspase 3 staining)

Induction of

apoptosis/necrosis
Not Reported

Minimal

apoptosis/necrosis

Table 2: Pharmacokinetic Profile of Nemorosone in NMRI nu/nu Mice

Parameter Value

Route of Administration Intraperitoneal (i.p.) injection

Dosage 50 mg/kg

Half-life (t½) Approximately 30 minutes

Absorption Rapidly absorbed into the bloodstream

Metabolism Possible CYP3A4-independent oxidation

Table 3: Toxicity Profile of Nemorosone in a Pancreatic Cancer Xenograft Model

Observation Result

Body Weight Remained stable over 28 days of treatment

Adverse Effects Hyperventilation observed shortly after injection
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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